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Compound of Interest

1-aminobutan-2-one
Compound Name:
Hydrochloride

Cat. No.: B171812

Essential Safety and Handling Guide for 1-
aminobutan-2-one Hydrochloride

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 1-aminobutan-2-one Hydrochloride. The following
procedures are designed to ensure safe operational handling and disposal, fostering a secure
laboratory environment.

Chemical Hazard Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 1-aminobutan-2-one Hydrochloride is classified with the following hazards[1]:

Hazard Statement Classification

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Personal Protective Equipment (PPE)
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A comprehensive approach to safety when handling 1-aminobutan-2-one Hydrochloride
involves a combination of engineering controls and appropriate personal protective equipment
to minimize exposure via inhalation, skin contact, and eye contact.[2]

Engineering Controls:

» Ventilation: Always handle this compound in a well-ventilated area. For procedures that may
generate dust or aerosols, a chemical fume hood is essential.[2]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[2]

Recommended PPE:

PPE Category Item Specifications and Use

Weatr tightly fitting safety
Eye/Face Protection Safety Goggles goggles with side-shields to
protect against splashes.[2][3]

In addition to goggles, a face
shield should be worn when

Face Shield . o _
there is a significant risk of
splashing.
Nitrile or neoprene gloves are
. . . ) recommended. Inspect gloves
Skin Protection Chemical-resistant gloves

for any tears or punctures
before use.

A long-sleeved lab coat should
Laboratory Coat
be worn and fully buttoned.

For situations where a fume
hood is not available or when
) ) ) dealing with large quantities
Respiratory Protection Respirator o
that could generate significant
dust, a NIOSH-approved

respirator is necessary.
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Operational Plan: Step-by-Step Handling Protocol

A systematic approach is critical to minimize risks and ensure a safe laboratory environment
when handling 1-aminobutan-2-one Hydrochloride.

1. Pre-Handling Preparation:

e Thoroughly read and understand the Safety Data Sheet (SDS).[2]
e Ensure the work area is clean and uncluttered.[2]

» Verify that all necessary PPE is available and in good condition.[2]
o Confirm that the chemical fume hood is functioning correctly.[2]

» Have spill containment materials readily available.[2]

2. Handling the Compound:

» Wear the appropriate PPE as detailed in the table above.

+ Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to
avoid generating dust.[3]

¢ Avoid contact with skin and eyes.[3]
3. In Case of a Spill:
o Clean up spills immediately using appropriate absorbent materials.[3]

 All cleanup materials must be disposed of as hazardous waste.[3]

Disposal Plan

Proper disposal of 1-aminobutan-2-one Hydrochloride and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.[2]

Waste Characterization and Segregation:
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e l-aminobutan-2-one Hydrochloride should be treated as a hazardous chemical waste.[3]
e |tis crucial to segregate this waste at the point of generation.[3]

e Do Not Mix: Never mix this waste with other chemical waste streams unless explicitly
instructed by your institution's environmental health and safety (EHS) department.[3]

» Halogenated Waste: As a hydrochloride salt, this compound contains a halogen and should
be collected in a designated container for halogenated organic waste.[3]

Step-by-Step Disposal Protocol:

e Waste Collection: Collect waste material, including any contaminated consumables like
gloves and weighing papers, in a suitable, labeled, and sealed container.[2][3]

o Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical
name ("1l-aminobutan-2-one Hydrochloride"), and the approximate quantity.[3]

o Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent.
The rinsate should be collected and disposed of as hazardous waste. After rinsing, the
container can be disposed of in accordance with local regulations.[2]

Experimental Workflow
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Caption: Workflow for safe handling of 1-aminobutan-2-one Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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